Cas no 227607-45-6 (ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate)

• Product Name: ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate
• CAS No: 227607-45-6
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• MDL: MFCD23105921
• CID: 4641638
• PubChem ID: 72207837
• Update Time: 2025-05-23

ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,3-difluoro-1-methylcyclobutanecarboxylate
• Ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate
• PB36454
• SB20563
• ethyl 3,3-difluoro-1-methylcyclobutane-1-
• AS-51770
• DTXSID301175140
• SCHEMBL15085798
• Ethyl3,3-difluoro-1-methylcyclobutanecarboxylate
• CS-0049499
• P13494
• CJA60745
• Cyclobutanecarboxylic acid, 3,3-difluoro-1-methyl-, ethyl ester
• 227607-45-6
• XPJJHWLCLJNZCY-UHFFFAOYSA-N
• AKOS023601523
• ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate

• MDL： MFCD23105921
• Inchi： 1S/C8H12F2O2/c1-3-12-6(11)7(2)4-8(9,10)5-7/h3-5H2,1-2H3
• InChI Key： XPJJHWLCLJNZCY-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)OCC)(C)C1)F

Computed Properties

• Exact Mass: 178.08053595 g/mol
• Monoisotopic Mass: 178.08053595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3
• Molecular Weight: 178.18

Additional information on ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate

Introduction to Ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate (CAS No. 227607-45-6)

Ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate (CAS No. 227607-45-6) is a fluorinated cyclobutane derivative that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel agrochemicals and pharmaceuticals.

The molecular structure of ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate consists of a cyclobutane ring substituted with two fluorine atoms at the 3-position and a methyl group at the 1-position, esterified with ethanol. This specific arrangement of functional groups imparts distinct chemical and physical properties to the compound, including enhanced stability and reactivity under certain conditions. These attributes have made it a subject of interest for researchers exploring new synthetic pathways and functional materials.

In recent years, the demand for fluorinated compounds in pharmaceuticals has surged due to their ability to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The presence of fluorine atoms in ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate contributes to these desirable characteristics, making it a potential building block for the synthesis of more complex molecules. Furthermore, the cyclobutane ring itself is known for its rigidity and electronic properties, which can be tailored through functionalization to achieve specific pharmacological effects.

One of the most compelling aspects of ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate is its versatility in synthetic chemistry. The compound can serve as a precursor for the preparation of more intricate structures through various reactions such as nucleophilic substitution, elimination reactions, and cross-coupling processes. These reactions are fundamental in constructing novel heterocyclic compounds and biologically active molecules. The ability to modify the fluorinated cyclobutane core allows chemists to explore a wide range of chemical space, leading to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in fluorinated compounds due to their role in enhancing drug-like properties. For instance, fluoroalkanes are known to increase lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of drugs in vivo. Ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate, with its dual fluorine substituents and ester functionality, could be a key intermediate in developing such next-generation therapeutics. Researchers have been exploring its potential as a scaffold for kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent studies have highlighted the importance of fluorinated cycloalkanes in medicinal chemistry. A notable example is the use of fluoro-substituted cyclopropanes and cyclobutanes in designing small-molecule inhibitors that target specific enzymes involved in disease pathways. The structural rigidity provided by the cyclic framework combined with the electronic influence of fluorine atoms allows for precise tuning of molecular interactions with biological targets. This has led to several patents and publications detailing novel compounds derived from related structures to ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate.

In addition to pharmaceutical applications, ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate also shows promise in agrochemical research. Fluorinated compounds are widely used in pesticides due to their increased resistance to environmental degradation and enhanced bioactivity against pests. The unique chemical profile of this compound makes it a potential candidate for developing new generations of crop protection agents that are more effective and environmentally sustainable.

The synthesis of ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated fluorination have been employed to construct the desired framework efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity during synthesis.

The safety profile of ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate is another critical consideration in its application. As with many fluorinated compounds, proper handling procedures must be followed to ensure worker safety while maintaining laboratory integrity. Studies on related molecules have indicated that these compounds generally exhibit low toxicity when handled under controlled conditions. However, comprehensive toxicological assessments are essential before any large-scale industrial use or clinical translation.

The future prospects for ethyl 3,3-difluoro-1-methylcyclobutane-1-carboxylate are vast given its unique structural features and potential applications across multiple industries. Continued research into its synthetic derivatives and biological activities will likely uncover new uses that further solidify its importance in chemical research. Collaborative efforts between academia and industry are necessary to translate these findings into tangible benefits for society.